(1E,4E)-1,5-Diphenylpenta-1,4-dien-3-one;palladium

• CAS No.: 51364-51-3
• Product Name: (1E,4E)-1,5-Diphenylpenta-1,4-dien-3-one;palladium
• Molecular Formula: C51H42O3Pd2
• Molecular Weight: 915.7 g/mol
• IUPAC Name: (1E,4E)-1,5-diphenylpenta-1,4-dien-3-one;palladium
• Standard InChI: InChI=1S/3C17H14O.2Pd/c3*18-17(13-11-15-7-3-1-4-8-15)14-12-16-9-5-2-6-10-16;;/h3*1-14H;;/b3*13-11+,14-12+
• Standard InChIKey: CYPYTURSJDMMMP-WVCUSYJESA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C(=O)/C=C/C2=CC=CC=C2.C1=CC=C(C=C1)/C=C/C(=O)/C=C/C2=CC=CC=C2.C1=CC=C(C=C1)/C=C/C(=O)/C=C/C2=CC=CC=C2.[Pd].[Pd]
• SMILES: C1=CC=C(C=C1)C=CC(=O)C=CC2=CC=CC=C2.C1=CC=C(C=C1)C=CC(=O)C=CC2=CC=CC=C2.C1=CC=C(C=C1)C=CC(=O)C=CC2=CC=CC=C2.[Pd].[Pd]
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)C=CC2=CC=CC=C2.C1=CC=C(C=C1)C=CC(=O)C=CC2=CC=CC=C2.C1=CC=C(C=C1)C=CC(=O)C=CC2=CC=CC=C2.[Pd].[Pd]
• Synonyms: (all-E)-Tris[μ-[(1,2-η:4,5-η)-1,5-diphenyl-1,4-pentadien-3-one]]di-palladium; (E,E)-1,5-Diphenyl-1,4-pentadien-3-one Palladium Complex; Tris(dibenzylideneacetonyl)bis-palladium; Tris[(1E,4E)-1,5-diphenyl-1,4-pentadien-3-one]dipalladium; Tris[μ-[(1,2-
• PubChem Compound: 9811564
• Last Modified: Nov 11 2021